Cas no 1804741-23-8 (Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804741-23-8
• MF: C₁₀H₈ClF₄NO₃
• MW: 301.622035980225
• CID: 4815254
• Update Time: 2025-05-20

Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H8ClF4NO3/c1-2-18-9(17)7-6(19-10(13,14)15)4-16-5(3-11)8(7)12/h4H,2-3H2,1H3
• InChI Key： XHLCXKRIJDSHJL-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=O)OCC)C(=CN=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate, with the CAS number 1804741-23-8, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with various functional groups. The presence of a chloromethyl group, a fluorine atom, and a trifluoromethoxy group makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The pyridine ring serves as a foundational structure, while the substituents attached to it contribute to its unique chemical properties. For instance, the chloromethyl group introduces reactivity, making it suitable for various chemical transformations. Meanwhile, the trifluoromethoxy group enhances the molecule's stability and bioavailability, which are critical factors in drug design.

The synthesis of Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate involves a series of intricate chemical reactions. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions to achieve high yields and purity. The use of advanced catalysts and reaction conditions has further optimized the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications, this compound has shown promise in the agricultural sector as a potential herbicide or insecticide. Its ability to selectively target specific pests or weeds without harming crops is a significant advantage. Additionally, its stability under various environmental conditions ensures its effectiveness over extended periods.

From a structural perspective, Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate exhibits a complex interplay of electronic effects due to its substituents. The fluorine atom contributes to electron-withdrawing effects, which influence the reactivity of the molecule. Similarly, the trifluoromethoxy group enhances both electronic and steric effects, making it an ideal candidate for various chemical modifications.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These simulations provide insights into its interaction with biological systems, paving the way for its use in drug discovery programs targeting specific diseases such as cancer or infectious disorders.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and materials science. Its coordination properties make it a potential candidate for designing novel catalysts with enhanced activity and selectivity.

In conclusion, Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-4-carboxylate is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and beyond.